molecular formula C30H23ClN4O3S B307179 [4,5-Bis[(4-methoxyphenyl)imino]-3-phenyl-2-sulfanylidene-1-imidazolidinyl]-(4-chlorophenyl)methanone

[4,5-Bis[(4-methoxyphenyl)imino]-3-phenyl-2-sulfanylidene-1-imidazolidinyl]-(4-chlorophenyl)methanone

Cat. No. B307179
M. Wt: 555 g/mol
InChI Key: USQMHIHTNWBJRO-UHFFFAOYSA-N
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Description

[4,5-bis[(4-methoxyphenyl)imino]-3-phenyl-2-sulfanylidene-1-imidazolidinyl]-(4-chlorophenyl)methanone is a member of thioureas.

Scientific Research Applications

1. Synthesis and Characterization of Novel Compounds

  • A study by Wanjari (2020) explores the synthesis and antimicrobial activity of similar heterocyclic compounds, using 4-chlorophenol as a starting material, which is an active pharmaceutical ingredient. This synthesis process is relevant for the development of new drugs and materials (Wanjari, 2020).
  • Research by Ghaemy et al. (2013) investigates the synthesis and characterization of novel poly(amide-ether)s bearing imidazole pendants, highlighting the importance of these compounds in studying physical and optical properties (Ghaemy et al., 2013).

2. Antioxidant Properties

  • A study by Balaydın et al. (2010) focuses on the synthesis of diphenylmethane derivative bromophenols and their effective antioxidant power, comparing them to synthetic standard antioxidant compounds (Balaydın et al., 2010).

3. Analytical Applications

  • Locatelli et al. (2019) report a method for the determination of various UV filters, including derivatives of bis(phenyl)methanone, in biological samples, highlighting the compound's significance in bioanalytical fields such as pharmacokinetics and disease diagnosis (Locatelli et al., 2019).

4. Corrosion Inhibition

  • Prashanth et al. (2021) synthesized new imidazole derivatives and explored their potential as corrosion inhibitors, demonstrating the applicability of these compounds in material science and industrial applications (Prashanth et al., 2021).

5. Synthesis of Metal Complexes

  • Kareem and Hadi (2020) synthesized and characterized metal complexes with a new Azo-Schiff base ligand derived from a similar compound, contributing to the field of coordination chemistry and its applications (Kareem & Hadi, 2020).

properties

Product Name

[4,5-Bis[(4-methoxyphenyl)imino]-3-phenyl-2-sulfanylidene-1-imidazolidinyl]-(4-chlorophenyl)methanone

Molecular Formula

C30H23ClN4O3S

Molecular Weight

555 g/mol

IUPAC Name

[4,5-bis[(4-methoxyphenyl)imino]-3-phenyl-2-sulfanylideneimidazolidin-1-yl]-(4-chlorophenyl)methanone

InChI

InChI=1S/C30H23ClN4O3S/c1-37-25-16-12-22(13-17-25)32-27-28(33-23-14-18-26(38-2)19-15-23)35(29(36)20-8-10-21(31)11-9-20)30(39)34(27)24-6-4-3-5-7-24/h3-19H,1-2H3

InChI Key

USQMHIHTNWBJRO-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)N=C2C(=NC3=CC=C(C=C3)OC)N(C(=S)N2C4=CC=CC=C4)C(=O)C5=CC=C(C=C5)Cl

Canonical SMILES

COC1=CC=C(C=C1)N=C2C(=NC3=CC=C(C=C3)OC)N(C(=S)N2C4=CC=CC=C4)C(=O)C5=CC=C(C=C5)Cl

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
[4,5-Bis[(4-methoxyphenyl)imino]-3-phenyl-2-sulfanylidene-1-imidazolidinyl]-(4-chlorophenyl)methanone
Reactant of Route 2
Reactant of Route 2
[4,5-Bis[(4-methoxyphenyl)imino]-3-phenyl-2-sulfanylidene-1-imidazolidinyl]-(4-chlorophenyl)methanone
Reactant of Route 3
[4,5-Bis[(4-methoxyphenyl)imino]-3-phenyl-2-sulfanylidene-1-imidazolidinyl]-(4-chlorophenyl)methanone
Reactant of Route 4
Reactant of Route 4
[4,5-Bis[(4-methoxyphenyl)imino]-3-phenyl-2-sulfanylidene-1-imidazolidinyl]-(4-chlorophenyl)methanone
Reactant of Route 5
Reactant of Route 5
[4,5-Bis[(4-methoxyphenyl)imino]-3-phenyl-2-sulfanylidene-1-imidazolidinyl]-(4-chlorophenyl)methanone
Reactant of Route 6
Reactant of Route 6
[4,5-Bis[(4-methoxyphenyl)imino]-3-phenyl-2-sulfanylidene-1-imidazolidinyl]-(4-chlorophenyl)methanone

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